Cas no 2309538-91-6 (1-(4-methoxyphenyl)methyl-3-{7-oxaspiro3.5nonan-1-yl}urea)

• Product Name: 1-(4-methoxyphenyl)methyl-3-{7-oxaspiro3.5nonan-1-yl}urea
• CAS No: 2309538-91-6
• MF: C₁₇H₂₄N₂O₃
• MW: 304.384064674377
• CID: 5340121
• Update Time: 2025-05-20

1-(4-methoxyphenyl)methyl-3-{7-oxaspiro3.5nonan-1-yl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxybenzyl)-3-(7-oxaspiro[3.5]nonan-1-yl)urea
• 1-[(4-methoxyphenyl)methyl]-3-(7-oxaspiro[3.5]nonan-3-yl)urea
• 1-(4-methoxyphenyl)methyl-3-{7-oxaspiro3.5nonan-1-yl}urea

• Inchi： 1S/C17H24N2O3/c1-21-14-4-2-13(3-5-14)12-18-16(20)19-15-6-7-17(15)8-10-22-11-9-17/h2-5,15H,6-12H2,1H3,(H2,18,19,20)
• InChI Key： WZSDJJIUWNZAMV-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CCC2NC(NCC1C=CC(=CC=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 374
• XLogP3: 1.8
• Topological Polar Surface Area: 59.6

Additional information on 1-(4-methoxyphenyl)methyl-3-{7-oxaspiro3.5nonan-1-yl}urea

Introduction to 1-(4-methoxyphenyl)methyl-3-{7-oxaspiro3.5nonan-1-yl}urea (CAS No. 2309538-91-6)

1-(4-methoxyphenyl)methyl-3-{7-oxaspiro3.5nonan-1-yl}urea is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 2309538-91-6, this molecule represents a fusion of aromatic and heterocyclic structures, making it a subject of interest for its potential biological activities and structural versatility. The compound's unique framework, featuring a 4-methoxyphenyl moiety linked to a 7-oxaspiro3.5nonan-1-yl group via a urea linkage, positions it as a promising candidate for further exploration in drug discovery.

The 4-methoxyphenyl group, also known as anisole, contributes to the compound's lipophilicity and potential interaction with biological targets. This aromatic ring system is well-documented for its role in various pharmacophores, enhancing the compound's suitability for medicinal applications. On the other hand, the 7-oxaspiro3.5nonan-1-yl moiety introduces a spirocyclic structure, which is known for its stability and ability to mimic natural bioactive scaffolds. Spirocycles have been extensively studied for their potential to modulate enzyme activity and receptor binding, making this compound an intriguing subject for further investigation.

The urea functional group in 1-(4-methoxyphenyl)methyl-3-{7-oxaspiro3.5nonan-1-yl}urea serves as a critical pharmacophoric element, facilitating hydrogen bonding interactions with biological targets. Urea-based compounds are widely recognized for their role in drug development due to their ability to form stable hydrogen bonds with proteins and nucleic acids. This property makes them particularly valuable in designing molecules with enhanced binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. The integration of machine learning algorithms has further refined the process of identifying potential drug candidates by analyzing structural features and predicting biological activity. In this context, 1-(4-methoxyphenyl)methyl-3-{7-oxaspiro3.5nonan-1-yl}urea has been subjected to virtual screening studies to evaluate its interaction with various therapeutic targets.

One of the most promising areas of research involving this compound is its potential application in oncology. Studies have suggested that spirocyclic ureas exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. The 4-methoxyphenyl group may enhance these effects by improving cellular uptake and membrane permeability, while the spirocyclic core provides structural rigidity necessary for optimal binding affinity. Preliminary computational studies have identified several analogs of this compound that show enhanced activity against specific cancer-related kinases.

In addition to oncology, 1-(4-methoxyphenyl)methyl-3-{7-oxaspiro3.5nonan-1-yl}urea has also been explored for its potential in treating neurological disorders. The spirocyclic structure is particularly relevant here, as it has been shown to interact with receptors involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The urea moiety further enhances its suitability by allowing for selective binding to these receptors without affecting normal neuronal function.

The synthesis of this compound presents unique challenges due to its complex structural features. Traditional synthetic routes have been optimized over time to improve yield and purity, ensuring that researchers can obtain sufficient quantities for detailed biological testing. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry, have significantly enhanced the efficiency of producing complex molecules like 1-(4-methoxyphenyl)methyl-3-{7-oxaspiro3.5nonan-1-yl}urea.

Once synthesized, the compound undergoes rigorous testing to evaluate its pharmacokinetic properties, including solubility, stability, and metabolic pathways. These studies are crucial for determining whether the compound can be effectively formulated into a drug product and whether it will be well-tolerated by patients. Additionally, toxicological assessments are conducted to ensure that the compound does not exhibit harmful effects at therapeutic doses.

The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying biologically active compounds like 1-(4-methoxyphenyl)methyl-3-{7-oxaspiro3.5nonan-1-yl}urea by allowing researchers to test thousands of compounds against various biological targets simultaneously. This approach has led to the discovery of several novel drug candidates that have advanced into clinical development.

In conclusion, 1-(4-methoxyphenyl)methyl-3-{7-oxtaspiro35nonan 1 yl}urea (CAS No. 2309538 91 6) represents a fascinating molecule with significant potential in pharmaceutical research Its unique structural features position it as a promising candidate for further exploration particularly in oncology and neurological disorders As research continues advancements in synthetic chemistry computational modeling and HTS technologies will undoubtedly enhance our understanding of this compound s biological activity and therapeutic potential